(2-Methylphenyl)(4-pyridinyl)methanol
Description
(2-Methylphenyl)(4-pyridinyl)methanol is a synthetic organic compound featuring a methanol group bridging a 2-methylphenyl ring and a 4-pyridinyl heterocycle. This structure combines aromatic and heteroaromatic moieties, making it a candidate for diverse applications in medicinal chemistry, materials science, and catalysis.
Properties
Molecular Formula |
C13H13NO |
|---|---|
Molecular Weight |
199.25g/mol |
IUPAC Name |
(2-methylphenyl)-pyridin-4-ylmethanol |
InChI |
InChI=1S/C13H13NO/c1-10-4-2-3-5-12(10)13(15)11-6-8-14-9-7-11/h2-9,13,15H,1H3 |
InChI Key |
YYCQXFAEQPFCBP-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1C(C2=CC=NC=C2)O |
Canonical SMILES |
CC1=CC=CC=C1C(C2=CC=NC=C2)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues and Their Properties
The following table summarizes key structural analogs, their molecular properties, and reported activities:
*Calculated based on analogous compounds.
Key Observations:
Substituent Position and Bioactivity :
- The 4-pyridinyl group is critical for interactions with biological targets, such as kinases or immune checkpoints (e.g., PD-1/PD-L1) .
- Methyl groups on aromatic rings enhance lipophilicity and membrane permeability, as seen in MIPP and benzodioxin derivatives .
Impact of Heterocycles: Indole (in MIPP) and benzodioxin scaffolds introduce planar, electron-rich regions that improve binding to hydrophobic pockets in proteins . The absence of such extended systems in (2-Methylphenyl)(4-pyridinyl)methanol may limit its binding affinity compared to MIPP or benzodioxin derivatives.
Synthetic Accessibility: Similar compounds are synthesized via condensation reactions (e.g., formaldehyde-mediated coupling in methanol) or catalytic cross-coupling . For example, MIPP derivatives are synthesized via Claisen-Schmidt condensation between pyridinyl ketones and indole aldehydes .
Physicochemical and Computational Data
- Lipophilicity and Solubility: The logP of (2-Methylphenyl)(4-pyridinyl)methanol is estimated to be ~2.5 (similar to MIPP), indicating moderate membrane permeability. Hydrogen-bond donors/acceptors: 1/2, favoring solubility in polar solvents like methanol or DMSO .
- Tanimoto Similarity Analysis: Pairwise comparisons of scaffolds (e.g., benzodioxin vs. biphenyl derivatives) reveal that minor structural changes (e.g., substituent type or position) significantly alter bioactivity.
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